Cas no 1219-32-5 (Benzenecarbothioicacid, S-(4-nitrophenyl) ester)

• Product Name: Benzenecarbothioicacid, S-(4-nitrophenyl) ester
• CAS No: 1219-32-5
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 200061
• PubChem ID: 299241
• Update Time: 2025-04-19

Benzenecarbothioicacid, S-(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, S-(4-nitrophenyl) ester
• S-(4-nitrophenyl) benzenecarbothioate
• 4-nitrophenyl thiobenzoate
• 4-nitrophenyl thiolbenzoate
• 4-substituted phenylthiol benzoate
• AC1L6UBL
• NSC171712
• S-(p-nitrophenyl) thiobenzoate
• S-4-nitrophenyl thiobenzoate
• thiobenzoic acid S-(4-nitro-phenyl ester)
• thiobenzoic acid S-(4-nitrophenyl) ester
• Thiobenzoic acid S-(4-nitro-phenyl) ester
• 1219-32-5
• S-(4-nitrophenyl) benzothioate
• DTXSID50305815
• NSC-171712

• Inchi： 1S/C13H9NO3S/c15-13(10-4-2-1-3-5-10)18-12-8-6-11(7-9-12)14(16)17/h1-9H
• InChI Key： CSARWURZOJYTME-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.03037
• Monoisotopic Mass: 259.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 402.8°Cat760mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.662
• PSA: 60.21
• LogP: 4.05050